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Compound of Interest

Compound Name: Amberlite SR1L NA

Cat. No.: B1592796

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of Amberlite SR1L Na resin, a
strong acid cation exchange resin widely utilized in water softening and other purification
applications. This document compiles essential specifications, detailed experimental protocols
for quality control, and visual representations of key processes to support researchers,
scientists, and drug development professionals in their work with this versatile resin.

Core Specifications and Properties

Amberlite SR1L Na is a gel-type, sulfonated polystyrene cation exchange resin. Its primary
application is in water softening, where it effectively removes hardness ions such as calcium
and magnesium.[1][2] It is characterized by its excellent physical, chemical, and thermal
stability, as well as high exchange capacity and favorable kinetics.[3][4]

Physical and Chemical Properties

The key quantitative specifications for Amberlite SR1L Na resin are summarized in the tables
below. These values are critical for designing and optimizing ion exchange processes.
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Property

Value

Significance

lonic Form as Shipped

Na+

The resin is supplied in the
sodium form, ready for use in
softening applications where it
exchanges sodium ions for

hardness ions.

Total Exchange Capacity

>1.9eq/L

This represents the total
number of exchangeable ions
per liter of resin, indicating its

capacity for ion removal.[5]

Water Retention Capacity

41 - 49%

This is the amount of water
held within the resin beads,
which influences its density
and regeneration

characteristics.[5]

Particle Size

600 - 800 pm

The particle size affects the
pressure drop across the resin
bed and the kinetics of the ion

exchange process.[6]

Shipping Weight

808 g/L

The bulk density of the resin is
important for shipping,

handling, and column packing.

Table 1: Key Physical and Chemical Properties of Amberlite SR1L Na Resin
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Parameter Value Relevance

The gel structure provides high
Matrix Gel capacity and good chemical

stability.

This copolymer forms the
Copolymer Styrene-divinylbenzene robust and durable backbone

of the resin.

These are the active sites
Functional Group Sulfonic acid responsible for the cation

exchange functionality.

The spherical bead form

) Amber, translucent, spherical ensures good hydraulic
Physical Form .
beads performance in packed
columns.

Table 2: Structural and Physical Characteristics of Amberlite SR1L Na Resin

Experimental Protocols

Detailed and standardized experimental procedures are essential for the quality control and
performance evaluation of Amberlite SR1L Na resin. The following sections outline the
methodologies for key analytical tests.

Determination of Total Exchange Capacity

The total exchange capacity is a measure of the total number of ion exchange sites within the
resin. The standard method for determining this is based on ASTM D2187.[3][7]

Methodology:

e Pre-treatment: A known volume of the resin is thoroughly washed with deionized water to
remove any impurities.

e Conversion to Hydrogen Form: The resin is treated with an excess of a strong acid solution
(e.g., 1 M HCI) to convert all the exchange sites to the hydrogen (H+) form.
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e Rinsing: The resin is rinsed with deionized water until the effluent is neutral, ensuring all
excess acid is removed.

e Elution: A known volume of a neutral salt solution (e.g., 1 M NaCl) is passed through the
resin column. This displaces the H+ ions with Na+ ions.

« Titration: The collected eluate, containing the displaced H+ ions, is titrated with a
standardized sodium hydroxide (NaOH) solution.

o Calculation: The total exchange capacity is calculated from the volume and concentration of
the NaOH solution used in the titration.

Measurement of Water Retention Capacity

Water retention capacity is the amount of water held within the polymer structure of the resin
beads. This property is sensitive to changes in the resin's cross-linking and can be an indicator
of degradation.[5]

Methodology:
e Soaking: A sample of the resin is soaked in deionized water until fully hydrated.

» Removal of Excess Water: The hydrated resin is centrifuged or filtered under vacuum to
remove interstitial water.[5][8]

e Weighing: The moist resin is weighed accurately.

e Drying: The sample is dried in an oven at a specified temperature (e.g., 105°C) until a
constant weight is achieved.[9]

» Final Weighing: The dried resin is weighed again.

o Calculation: The water retention capacity is calculated as the percentage loss in weight
relative to the initial moist weight.

Particle Size Distribution Analysis
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The particle size of the resin influences the hydraulic characteristics of the column and the rate
of ion exchange.[10] Sieving is a common method for determining the particle size distribution.

[6]
Methodology:
o Sample Preparation: A representative sample of the resin is obtained.

e Sieving: A stack of sieves with decreasing mesh sizes is used. The resin sample is placed on
the top sieve.

e Washing: The resin is washed through the sieves with a gentle stream of water.
e Drying and Weighing: The resin retained on each sieve is collected, dried, and weighed.

o Data Analysis: The weight percentage of resin on each sieve is calculated to determine the
particle size distribution.

Process Visualizations

To better illustrate the key processes involving Amberlite SR1L Na resin, the following
diagrams have been created using the Graphviz DOT language.

Water Softening and Regeneration Cycle for Amberlite SR1L Na Resin.

The diagram above illustrates the two main phases of operation for Amberlite SR1L Na resin
in a water softening application. During the softening cycle, hard water containing calcium and
magnesium ions passes through the resin bed, and these hardness ions are exchanged for
sodium ions, producing soft water. Once the resin becomes saturated with hardness ions
(exhausted), it enters the regeneration cycle. A brine solution is passed through the resin to
displace the calcium and magnesium ions, which are flushed to waste, and the resin is
converted back to the sodium form, ready for the next softening cycle.[2][11]

Quality Control Testing Workflow for Amberlite SR1L Na Resin.

This workflow diagram outlines the key quality control tests performed on Amberlite SR1L Na
resin to ensure it meets the required specifications. A sample of the resin undergoes testing for
total exchange capacity, water retention capacity, and particle size distribution. The results are
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then compared against the established specifications. If the sample meets all specifications, it
passes quality control; otherwise, it fails. This rigorous testing ensures the consistent
performance and reliability of the resin in its intended applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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